Cas no 63596-61-2 ([(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate)
63596-61-2 structure
Product Name:[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate
CAS No:63596-61-2
MF:C33H46N2O9
MW:614.726350307465
CID:1655247
PubChem ID:182379
Update Time:2025-04-21
[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- [(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate
- 14-Deacetylajadine
- N-Acetyldelectine
- 63596-61-2
- 14-Demethylajacine
- (11-Ethyl-4,8,9-trihydroxy-6,16,18-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl)methyl 2-acetamidobenzoate
-
- Inchi: 1S/C33H46N2O9/c1-6-35-15-30(16-44-28(38)18-9-7-8-10-21(18)34-17(2)36)12-11-23(42-4)32-20-13-19-22(41-3)14-31(39,24(20)25(19)37)33(40,29(32)35)27(43-5)26(30)32/h7-10,19-20,22-27,29,37,39-40H,6,11-16H2,1-5H3,(H,34,36)
- InChI Key: GVZZOVYQNAEUTQ-UHFFFAOYSA-N
- SMILES: OC12C(C3C4(COC(C5C=CC=CC=5NC(C)=O)=O)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)OC)OC
Computed Properties
- Exact Mass: 614.32033105g/mol
- Monoisotopic Mass: 614.32033105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- Rotatable Bond Count: 9
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 147Ų
Experimental Properties
- Color/Form: Powder
[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N79420-5 mg |
[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate |
63596-61-2 | 5mg |
¥6240.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN6078-5 mg |
N-Acetyldelectine |
63596-61-2 | 98% | 5mg |
¥ 4,420 | 2023-07-10 | |
| TargetMol Chemicals | TN6078-1 mL * 10 mM (in DMSO) |
N-Acetyldelectine |
63596-61-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| TargetMol Chemicals | TN6078-5mg |
N-Acetyldelectine |
63596-61-2 | 5mg |
¥ 4420 | 2024-07-19 | ||
| TargetMol Chemicals | TN6078-1 ml * 10 mm |
N-Acetyldelectine |
63596-61-2 | 1 ml * 10 mm |
¥ 6720 | 2024-07-19 |
[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
63596-61-2 ([(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate) Related Products
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